Pyridoxin-4,5-dimethylenedisulfid hydrochlorid chemical structure and physicochemical properties
Pyridoxin-4,5-dimethylenedisulfid hydrochlorid chemical structure and physicochemical properties
An In-Depth Technical Guide to Pyridoxin-4,5-dimethylenedisulfid Hydrochlorid
Executive Summary
Pyridoxin-4,5-dimethylenedisulfid hydrochlorid (IUPAC: 7-Methyl-1,4-dihydro[1,2]dithiino[4,5-c]pyridin-8-ol hydrochloride) is a highly specialized, conformationally constrained cyclic disulfide analog of Vitamin B6 (pyridoxine). Unlike the widely known neurotropic agent Pyritinol—which is an intermolecular symmetric dimer of pyridoxine[1]—this compound features an intramolecular disulfide bridge. This structural nuance fundamentally alters its physicochemical profile, ring strain, and biological redox potential, making it a molecule of significant interest for researchers developing targeted antioxidants, prodrugs, and novel oxidoreductase substrates.
This whitepaper provides a comprehensive analysis of its structural architecture, physicochemical properties, synthesis methodologies, and analytical characterization protocols.
Chemical Identity & Structural Architecture
The core structural defining feature of Pyridoxin-4,5-dimethylenedisulfid is the fusion of a 1,2-dithiin ring to the pyridine backbone. In native pyridoxine, the C4 and C5 positions are occupied by independent hydroxymethyl groups. In this derivative, these groups are covalently linked via a −CH2−S−S−CH2− bridge, forming a six-membered cyclic disulfide[2].
This intramolecular cyclization introduces a moderate degree of torsional strain to the disulfide bond. In biological systems, cyclic disulfides (such as those found in lipoic acid[3]) exhibit a higher propensity for enzymatic reduction than their linear counterparts, as the release of ring strain thermodynamically drives the reduction to the active dithiol form.
Table 1: Physicochemical Properties
| Property | Value | Causality / Significance |
| Systematic Name | 7-Methyl-1,4-dihydro[1,2]dithiino[4,5-c]pyridin-8-ol hydrochloride | Defines the fused dithiin-pyridine heterocyclic system. |
| CAS Registry Number | 73987-24-3[4] | Unique identifier distinguishing it from Pyritinol (1098-97-1). |
| Molecular Formula | C8H9NOS2⋅HCl ( C8H10ClNOS2 )[2] | Represents the hydrochloride salt form, ensuring stability. |
| Molecular Weight | 235.75 g/mol [2] | Low molecular weight favors favorable pharmacokinetic parameters. |
| Monoisotopic Mass | 199.01 Da (Free base)[4] | Critical target mass for high-resolution mass spectrometry (HRMS). |
| Solubility | Soluble in H2O , Methanol | The protonated pyridine nitrogen (HCl salt) ensures high aqueous solubility. |
Synthesis & Experimental Workflows
The synthesis of an intramolecular cyclic disulfide requires strict kinetic control. If the concentration of the reactive intermediates is too high, intermolecular collisions dominate, leading to the formation of polymeric disulfides or the symmetric dimer (Pyritinol). Therefore, pseudo-high dilution conditions must be employed to favor intramolecular cyclization[5].
Protocol 1: Synthesis of Pyridoxin-4,5-dimethylenedisulfid Hydrochlorid
Objective: To synthesize the cyclic disulfide while suppressing intermolecular dimerization.
-
Chlorination of the Precursor:
-
Suspend 10 mmol of Pyridoxine hydrochloride in 50 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.
-
Add 25 mmol of thionyl chloride ( SOCl2 ) dropwise at 0°C.
-
Causality: SOCl2 selectively converts the C4 and C5 aliphatic hydroxyl groups to reactive chloromethyl groups, leaving the phenolic C3 hydroxyl intact.
-
Reflux for 2 hours, then evaporate the solvent to isolate 4,5-bis(chloromethyl)-2-methylpyridin-3-ol hydrochloride.
-
-
Intramolecular Cyclization (High Dilution):
-
Dissolve the chlorinated intermediate in 500 mL of degassed ethanol (yielding a highly dilute 0.02 M solution).
-
Slowly add a stoichiometric equivalent of sodium disulfide ( Na2S2 ) dissolved in 100 mL of water over a period of 4 hours using a syringe pump.
-
Causality: The slow addition and high dilution ensure that once a single sulfur atom displaces one chloride, the local concentration of the second chloromethyl group on the same molecule is infinitely higher than any neighboring molecule, forcing the intramolecular ring closure.
-
-
Isolation and Salt Formation:
-
Concentrate the mixture under reduced pressure. Extract the free base into ethyl acetate.
-
Bubble dry HCl gas through the organic layer until precipitation ceases.
-
Filter and recrystallize the resulting 7-Methyl-1,4-dihydro[1,2]dithiino[4,5-c]pyridin-8-ol hydrochloride from hot ethanol.
-
Caption: Synthetic workflow for Pyridoxin-4,5-dimethylenedisulfid hydrochlorid via high-dilution cyclization.
Redox Biology & Mechanistic Pathways
In physiological environments, the cyclic disulfide acts as a redox-active pharmacophore. Similar to the endogenous antioxidant lipoic acid, the 1,2-dithiin ring can be reduced by cellular oxidoreductases (such as Thioredoxin Reductase, TrxR)[3].
Once reduced, the molecule opens into a highly nucleophilic dithiol active form . This dithiol is capable of scavenging Reactive Oxygen Species (ROS), chelating heavy metals, or participating in thiol-disulfide exchange reactions with target proteins, before being oxidized back into its cyclic state. This self-regenerating cycle makes it a highly efficient, catalytic antioxidant system.
Caption: Redox cycling mechanism of the cyclic pyridoxine disulfide in biological systems.
Analytical & Characterization Protocols
To ensure the integrity of the synthesized compound and confirm the absence of the Pyritinol dimer, a self-validating LC-MS protocol is required.
Protocol 2: LC-MS/MS Characterization
Objective: Differentiate the cyclic monomer ( m/z 199) from the linear dimer ( m/z 369).
-
Sample Preparation: Dissolve 1 mg of the synthesized salt in 1 mL of LC-MS grade water. Dilute 1:100 in the initial mobile phase.
-
Chromatographic Conditions:
-
Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).
-
Mobile Phase A: Water + 0.1% Formic Acid.
-
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
-
Causality: Formic acid ensures the pyridine nitrogen remains fully protonated ( pKa ~5.0), preventing peak tailing on the silica column and drastically enhancing ionization efficiency in the ESI+ source.
-
Gradient: 5% B to 95% B over 5 minutes.
-
-
Mass Spectrometry (ESI+):
-
Scan range: m/z 100 to 500.
-
Validation Criteria: The primary extracted ion chromatogram (EIC) must show a dominant peak at m/z 200.02 ( [M+H]+ for the free base C8H9NOS2 ).
-
The complete absence of a peak at m/z 369.09 ( [M+H]+ for Pyritinol) validates the success of the high-dilution intramolecular cyclization.
-
References
-
Pyritinol - Wikipedia. Wikimedia Foundation. Available at:[Link]
-
PubChemLite - C8H9NOS2 - Explore. Université du Luxembourg. Available at:[Link]
-
7-Methyl-1,4-dihydro[1,2]dithiino[4,5-c]pyridin-8-ol--hydrogen chloride (1/1). Molaid. Available at:[Link]
-
Synthetic Studies of Vitamin B6 Derivatives: (VI) Synthesis of Pyridoxine Disulfide. J-Stage. Available at:[Link]
-
Lipoic acid | chemical compound. Britannica. Available at: [Link]
Sources
- 1. Pyritinol - Wikipedia [en.wikipedia.org]
- 2. 7-Methyl-1,4-dihydro[1,2]dithiino[4,5-c]pyridin-8-ol--hydrogen chloride (1/1) - CAS号 73987-24-3 - 摩熵化学 [molaid.com]
- 3. Lipoic acid | chemical compound | Britannica [britannica.com]
- 4. PubChemLite - C8H9NOS2 - Explore [pubchemlite.lcsb.uni.lu]
- 5. SYNTHETIC STUDIES OF VITAMIN B_6 DERIVATIVES : (VI) SYNTHESIS OF PYRIDOXINE DISULFIDE [jstage.jst.go.jp]
